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Compound of Interest

Compound Name: 6-(Trifluoromethoxy)-1H-indole

Cat. No.: B152626

An In-depth Technical Guide to 6-(trifluoromethoxy)-1H-indole For Researchers, Scientists,
and Drug Development Professionals

This guide provides essential physicochemical data for 6-(trifluoromethoxy)-1H-indole, a
fluorinated indole derivative of interest in medicinal chemistry and drug discovery.

Physicochemical Properties

The fundamental molecular characteristics of 6-(trifluoromethoxy)-1H-indole are summarized

below.
Property Value
Molecular Formula C9H6F3NO
Molecular Weight 201.15 g/mol

This information is crucial for stoichiometric calculations in experimental protocols and for the
interpretation of analytical data. The presence of the trifluoromethoxy group significantly
influences the electronic properties and lipophilicity of the indole scaffold, which can in turn
affect its biological activity and pharmacokinetic profile.

Molecular Identification

The compound is identified by the following key identifiers:
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e CAS Number: 467451-91-8[1]
e Chemical Formula: C9H6F3NO[1]

¢ Molecular Weight: 201.15[1]

Logical Relationship Diagram

The following diagram illustrates the direct relationship between the chemical name, its
elemental composition (molecular formula), and its calculated mass (molecular weight).
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Caption: Chemical Identity and Properties Relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [6-(trifluoromethoxy)-1H-indole molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152626#6-trifluoromethoxy-1h-indole-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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